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Compound of Interest

Compound Name: (+)-Usnic acid (Standard)
Cat. No.: B7781807
Get Quote

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides an in-depth overview of the chemical and biological properties of
the (+)-Usnic acid standard. It is designed to be a valuable resource for researchers and
professionals involved in natural product chemistry, drug discovery, and development. This
document details the compound's structure, physicochemical characteristics, spectroscopic
profile, and established experimental protocols for its isolation and biological evaluation.

Chemical Structure and Identification

(+)-Usnic acid is a naturally occurring dibenzofuran derivative, predominantly found in various
lichen species. It is known for its distinct yellow color and bitter taste.[1] The stereochemistry of
the chiral center at position 9b determines the (+) or (-) form of the molecule.

IUPAC Name: (9bR)-2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyldibenzofuran-1,3(2H,9bH)-dione.
[2]

Molecular Formula: C1sH1607.[1]
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Molecular Weight: 344.32 g/mol .
CAS Registry Number: 7562-61-0.[1]

Chemical Structure: l#(+)-Usnic acid structure

Physicochemical Properties

The following table summarizes the key physicochemical properties of (+)-Usnic acid.

Property Value

Reference

Melting Point 204 °C

Optical Rotation [a]D2> +492° (c=0.5, CHCIs)

Sigma-Aldrich

Solubility Water: <0.001 g/L (25°C)
Acetone: 0.077 g/L [1]
Ethyl Acetate: 0.088 g/L [1]
pKa 4.4

Spectroscopic Data

H-NMR Spectroscopy (500 MHz, CDCIlz)

Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
1.75 S 3H C10-CHs
2.10 s 3H C8-CHs
2.65 s 3H C2-COCHs
2.68 s 3H C6-COCHs
5.98 S 1H C4-H
11.02 s 1H C9-OH
13.31 s 1H C7-OH
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BC-NMR Spectroscopy (125 MHz, CDCIs)

Chemical Shift (8) ppm Assignment
7.7 C10-CHs
27.9 C8-CHs
31.9 C2-COCHs
324 C6-COCHs
59.0 C9b

98.1 c4

101.5 C9a

103.8 Cc2

105.3 C6

109.3 Cbha

155.2 Cc8

157.5 C5b

163.8 c7

179.3 04°]

191.6 C1l

198.0 C3

200.3 C2-COCHs
201.7 C6-COCHs

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Assignment

3100-2500 O-H stretching (phenolic)
1695 C=0 stretching (ketone)
1620 C=C stretching (aromatic)
1540 C-O stretching (ester)

Mass Spectrometry

The mass spectrum of (+)-Usnic acid shows a prominent molecular ion peak [M]+ at m/z 344,
corresponding to its molecular weight.

Experimental Protocols
Extraction and Purification of (+)-Usnic Acid from
Lichens

This protocol describes a common method for the extraction and purification of (+)-Usnic acid
from lichen species such as Usnea barbata.

Materials:

Dried and ground lichen material

Acetone

Ethanol

Dichloromethane

Hexane

Rotary evaporator

Silica gel for column chromatography

Procedure:
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e Macerate 100 g of dried and ground lichen material in 500 mL of acetone at room
temperature for 24 hours.

« Filter the extract and concentrate it under reduced pressure using a rotary evaporator to
obtain a crude extract.

e Subject the crude extract to silica gel column chromatography.

o Elute the column with a gradient of hexane and dichloromethane, gradually increasing the
polarity.

e Collect the fractions and monitor them by thin-layer chromatography (TLC).
o Combine the fractions containing usnic acid and evaporate the solvent.

o Recrystallize the resulting solid from an ethanol/water mixture to yield pure (+)-Usnic acid as
yellow needles.

Determination of Minimum Inhibitory Concentration
(MIC)

This protocol outlines the determination of the MIC of (+)-Usnic acid against bacterial strains
using the broth microdilution method.

Materials:

(+)-Usnic acid standard

Bacterial culture (e.g., Staphylococcus aureus)

Mueller-Hinton Broth (MHB)

96-well microtiter plate

Spectrophotometer

Procedure:
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e Prepare a stock solution of (+)-Usnic acid in a suitable solvent (e.g., DMSO).

e In a 96-well microtiter plate, perform serial two-fold dilutions of the usnic acid stock solution
with MHB to achieve a range of concentrations.

 Inoculate each well with a standardized bacterial suspension (approximately 5 x 10°
CFU/mL).

« Include a positive control (bacteria in MHB without usnic acid) and a negative control (MHB
only).

 Incubate the plate at 37°C for 24 hours.

e The MIC is defined as the lowest concentration of usnic acid that completely inhibits visible
bacterial growth.

Biological Activity

(+)-Usnic acid exhibits a broad range of biological activities, with its antibacterial properties
being the most extensively studied.

Organism MIC (pg/mL) Reference
Staphylococcus aureus 1-8 [3]

Bacillus subtilis 2-16

Mycobacterium tuberculosis 16-64

Escherichia coli >128

Pseudomonas aeruginosa >128 [4]

Signaling Pathways and Workflows
Biosynthesis of Usnic Acid

The biosynthesis of usnic acid proceeds through the polyketide pathway, with
methylphloracetophenone as a key intermediate.[1][5]
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Caption: Biosynthesis of (+)-Usnic Acid.

Experimental Workflow for Isolation and
Characterization

The following diagram illustrates the general workflow for the isolation and characterization of
(+)-Usnic acid.
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Caption: Isolation and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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